Cas no 109114-00-3 (2-(Trifluoromethyl)imidazo[1,2-b]pyridazine)
2-(Trifluoromethyl)imidazo[1,2-b]pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Trifluoromethyl)imidazo[1,2-b]pyridazine
- IMIDAZO[1,2-B]PYRIDAZINE, 2-(TRIFLUOROMETHYL)-
- 2-trifluoromethylimidazo[1,2-b]pyridazine
- 2-trifluoromethylimidazo< 1,2-b> pyridazine
- AK-31437
- SureCN1499196
- 109114-00-3
- HHPIBNBPWOSLKQ-UHFFFAOYSA-N
- SCHEMBL1499196
- AKOS006306690
- DTXSID30618177
-
- Inchi: 1S/C7H4F3N3/c8-7(9,10)5-4-13-6(12-5)2-1-3-11-13/h1-4H
- InChI Key: HHPIBNBPWOSLKQ-UHFFFAOYSA-N
- SMILES: FC(C1=CN2C(C=CC=N2)=N1)(F)F
Computed Properties
- Exact Mass: 187.03582
- Monoisotopic Mass: 187.03573163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 30.2Ų
Experimental Properties
- Density: 1.527
- Refractive Index: 1.565
- PSA: 30.19
- LogP: 1.74810
2-(Trifluoromethyl)imidazo[1,2-b]pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM163967-1g |
2-(trifluoromethyl)imidazo[1,2-b]pyridazine |
109114-00-3 | 95% | 1g |
$516 | 2023-11-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756674-1g |
2-(Trifluoromethyl)imidazo[1,2-b]pyridazine |
109114-00-3 | 95% | 1g |
¥4596.00 | 2024-08-09 |
2-(Trifluoromethyl)imidazo[1,2-b]pyridazine Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-(Trifluoromethyl)imidazo[1,2-b]pyridazine
Comprehensive Overview of 2-(Trifluoromethyl)imidazo[1,2-b]pyridazine (CAS No. 109114-00-3): Properties, Applications, and Industry Insights
2-(Trifluoromethyl)imidazo[1,2-b]pyridazine (CAS No. 109114-00-3) is a heterocyclic compound featuring a unique imidazo[1,2-b]pyridazine core substituted with a trifluoromethyl group. This structural motif endows the molecule with remarkable physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the trifluoromethyl group enhances lipophilicity, metabolic stability, and bioavailability—attributes highly sought after in modern drug discovery.
In recent years, the demand for fluorinated heterocycles like 2-(Trifluoromethyl)imidazo[1,2-b]pyridazine has surged, driven by their applications in kinase inhibitors, anticancer agents, and antiviral therapeutics. Researchers are particularly interested in its role in modulating protein-protein interactions and enzyme inhibition, topics frequently searched in academic and industrial databases. The compound’s CAS No. 109114-00-3 is often queried alongside terms such as "synthetic routes", "SAR studies", and "scalable production methods", reflecting the growing emphasis on efficient synthesis and structure-activity optimization.
From a synthetic chemistry perspective, 2-(Trifluoromethyl)imidazo[1,2-b]pyridazine can be prepared via cyclization reactions of pyridazine derivatives with trifluoromethylated building blocks. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to improve yields and reduce reaction times—a hot topic in green chemistry forums. Its logP and pKa values, critical for drug-likeness assessments, are frequently analyzed using computational tools, aligning with the rise of AI-driven molecular modeling in pharmaceutical R&D.
The compound’s versatility extends to material science, where its electron-deficient aromatic system is leveraged in organic electronics and photocatalysts. Industry reports highlight its potential in OLED emitters and charge-transport materials, addressing the global push for energy-efficient technologies. Patent analyses reveal a steady increase in filings involving imidazo[1,2-b]pyridazine derivatives, underscoring their commercial relevance.
Regulatory and safety profiles of CAS No. 109114-00-3 are meticulously documented, with studies confirming its stability under standard storage conditions. Environmental impact assessments, a trending concern among ESG-focused investors, classify it as low-risk when handled according to OECD guidelines. This aligns with the broader shift toward sustainable chemistry practices in the fine chemicals sector.
In summary, 2-(Trifluoromethyl)imidazo[1,2-b]pyridazine represents a convergence of innovation in medicinal chemistry and materials science. Its CAS No. 109114-00-3 serves as a keystone identifier for researchers exploring fluorinated scaffolds—a domain projected to grow exponentially amid advancements in precision medicine and renewable energy technologies.
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